Cas no 832734-78-8 (1H-Indole, 5-[2-[(1-cyclopentyl-4-piperidinyl)oxy]-5-pyrimidinyl]-)

• Product Name: 1H-Indole, 5-[2-[(1-cyclopentyl-4-piperidinyl)oxy]-5-pyrimidinyl]-
• CAS No: 832734-78-8
• MF: C₂₂H₂₆N₄O
• MW: 362.468044757843
• CID: 673946
• PubChem ID: 11152677
• Update Time: 2025-04-19

1H-Indole, 5-[2-[(1-cyclopentyl-4-piperidinyl)oxy]-5-pyrimidinyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 5-[2-[(1-cyclopentyl-4-piperidinyl)oxy]-5-pyrimidinyl]-
• 5-[2-(1-cyclopentylpiperidin-4-yl)oxypyrimidin-5-yl]-1H-indole
• 832734-78-8
• SCHEMBL2536880
• DTXSID30457104

• Inchi： 1S/C22H26N4O/c1-2-4-19(3-1)26-11-8-20(9-12-26)27-22-24-14-18(15-25-22)16-5-6-21-17(13-16)7-10-23-21/h5-7,10,13-15,19-20,23H,1-4,8-9,11-12H2
• InChI Key： YJMWAHDGJIEGRJ-UHFFFAOYSA-N
• SMILES： O(C1N=CC(C2C=CC3=C(C=CN3)C=2)=CN=1)C1CCN(CC1)C1CCCC1

Computed Properties

• Exact Mass: 362.21066147g/mol
• Monoisotopic Mass: 362.21066147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 54Ų